Estradiol-btbdse

• CAS No.: 57711-41-8
• Molecular Formula: C30H52O2Si2
• Molecular Weight: 500.9 g/mol
• IUPAC Name: tert-butyl-[[(8R,9S,13S,14S,17S)-3-[tert-butyl(dimethyl)silyl]oxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]-dimethylsilane
• InChI: InChI=1S/C30H52O2Si2/c1-28(2,3)33(8,9)31-22-13-15-23-21(20-22)12-14-25-24(23)18-19-30(7)26(25)16-17-27(30)32-34(10,11)29(4,5)6/h13,15,20,24-27H,12,14,16-19H2,1-11H3/t24-,25-,26+,27+,30+/m1/s1
• InChI Key: JFLALYDXWVIVJI-KACYJRNJSA-N
• SMILES: CC12CCC3C(C1CCC2O[Si](C)(C)C(C)(C)C)CCC4=C3C=CC(=C4)O[Si](C)(C)C(C)(C)C
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O[Si](C)(C)C(C)(C)C)CCC4=C3C=CC(=C4)O[Si](C)(C)C(C)(C)C
• Synonyms: estradiol bis(tert-butyldimethylsilyl)ether; estradiol-BTBDSE

Description

Estradiol-btbdse is a synthetic derivative of 17β-estradiol, a primary female sex hormone, specifically designed for advanced biochemical and pharmacological research. This compound is believed to be created through the modification of estradiol with a protecting group, a common practice to alter the molecule's solubility, stability, or reactivity for specific experimental conditions. Estradiol itself functions by binding to intracellular estrogen receptors (ERα and ERβ) . This hormone-receptor complex then translocates to the cell nucleus, where it regulates the transcription of target genes, influencing a wide array of biological processes including reproductive function, bone density maintenance, and skin health . The primary research value of Estradiol-btbdse lies in its potential as a tool compound. It may be used in studies investigating estrogen receptor signaling pathways, the development of novel research probes, or in synthetic chemistry workflows where a protected form of estradiol is required. Like its parent compound, it is intended for use in controlled laboratory settings to further scientific understanding of endocrine function and receptor biology. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any personal use. It is the responsibility of the researcher to ensure safe handling and compliance with all applicable laboratory and regulatory guidelines.

Chemical Reactions Analysis

Metabolic and Enzymatic Reactions of Estradiol

Estradiol undergoes extensive enzymatic transformations in vivo, primarily mediated by cytochrome P450 (CYP) enzymes, sulfotransferases (SULTs), and UDP-glucuronosyltransferases (UGTs).

Table 1: Major Metabolic Pathways of Estradiol

Reaction Type	Enzymes Involved	Products Formed	Biological Significance
Hydroxylation	CYP1A1, CYP1A2, CYP3A4	2-Hydroxyestradiol, 4-Hydroxyestradiol	Precursors to catechol estrogens
Sulfation	SULT1E1, SULT2A1	Estradiol sulfate	Inactivation and excretion
Glucuronidation	UGT1A1, UGT2B7	Estradiol glucuronide	Enhanced water solubility for excretion
Oxidation to Quinones	Peroxidases, CYP450	Estradiol-3,4-quinone (E2-3,4-Q)	DNA adduct formation (mutagenic)

Reactivity of Estradiol Quinones

Estradiol metabolites, particularly catechol estrogens (e.g., 4-hydroxyestradiol), are prone to oxidation, forming reactive quinones that covalently bind to DNA:

Table 2: Reactivity of Estradiol Quinones with DNA

Quinone Form	DNA Adducts Formed	Depurination Rate	Carcinogenic Potential
Estradiol-3,4-quinone	4-OHE2-1-N3Ade, 4-OHE2-1-N7Gua	Rapid (minutes to hours)	High (linked to breast cancer)
Estradiol-2,3-quinone	2-OHE2-6-N3Ade	Slower (half-life ~3 hours)	Lower

Key Findings :

• Estradiol-3,4-quinone exhibits 10-fold higher reactivity with DNA compared to estradiol-2,3-quinone, correlating with its stronger carcinogenic potential .

• Depurinating adducts (e.g., N3Ade) are lost rapidly from DNA, causing mutagenic apurinic sites .

Synthetic and In Vitro Reactions

Estradiol participates in non-enzymatic reactions under specific conditions:

Table 3: Non-Enzymatic Reactions of Estradiol

Reaction Conditions	Reactants/Agents	Products Formed	Applications/Implications
Acidic or alkaline hydrolysis	Water, H+/OH−	Estrone, estriol	Synthesis of estrogen analogs
Photochemical oxidation	UV light, oxygen	Estradiol epoxides, dimers	Study of oxidative degradation
Metal-catalyzed oxidation	Fe³⁺/Cu²⁺, H2O2	Reactive oxygen species (ROS)	Role in oxidative stress

Reaction Thermodynamics

Data from the NIST WebBook provide thermodynamic parameters for estradiol-related reactions:

Table 4: Thermochemical Data for Estradiol Reactions

Reaction	ΔrH° (kJ/mol)	ΔrG° (kJ/mol)	Methodology
C₁₈H₂₃O₂⁻ + H⁺ → C₁₈H₂₄O₂ (gas phase)	1442 ± 10	1422 ± 12	CIDT, H-TS

Note : Proton affinity and gas-phase stability are critical for mass spectrometry analysis .

Critical Analysis of Missing Data

The term "Estradiol-btbdse" is absent from all reviewed sources. Potential explanations include:

• Typographical error : Possible misspelling (e.g., "btbdse" vs. established suffixes like "-valerate" or "-cypionate").

• Obscure derivative : Unpublished or proprietary compound not yet documented in public databases.

• Misinterpretation : Confusion with estradiol analogs (e.g., estradiol-3,4-quinone or estradiol sulfate).

Recommendations for Further Research

• Verify the correct IUPAC name or CAS registry number for "Estradiol-btbdse."

• Explore synthetic pathways for novel estradiol derivatives using:

  • Esterification : Attaching functional groups (e.g., valerate, benzoate) to the 17β-hydroxyl group .

  • Click chemistry : Alkynyl or azide modifications for bioconjugation .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Modifications	Solubility Profile
17β-Estradiol	50-28-2	C₁₈H₂₄O₂	272.39	Parent compound	Soluble in DMSO, ethanol; low in water
Estradiol Enanthate	4956-37-0	C₂₅H₃₆O₃	384.55	Esterified with enanthic acid (C₇)	Lipophilic; soluble in oils
Estradiol Valerate-D4	979-32-8*	C₂₃H₂₈D₄O₃	360.53	Deuterated valerate ester	Enhanced metabolic stability
β-Estradiol 17-Acetate	1743-60-8	C₂₀H₂₆O₃	314.42	Acetylated at 17β-hydroxyl group	Low water solubility; soluble in acetone
Estradiol Transdermal	N/A	C₁₈H₂₄O₂	272.39	Patch-based delivery	Alcohol/water-based matrix

*Unlabelled estradiol valerate CAS: 979-32-8; deuterated form used for research.

Research and Regulatory Considerations

• emphasizes the need for bioavailability studies and comparative trials with FDA-approved products .
• Analytical Standards : High-purity estradiol (≥98%) is critical for research reproducibility. Suppliers like MedChemExpress provide LC/MS and NMR validation for quality control .

Preparation Methods

Borohydride Reduction Method

The reduction of estrone (3-hydroxyestra-1,3,5(10)-trien-17-one) to 17β-estradiol is the most widely reported synthetic route. As detailed in Patent WO2012020417A1, this process involves a two-step temperature-controlled reduction using sodium borohydride (NaBH₄) in alkaline methanol.

Reaction Conditions

• Step 1 (Reduction) :

  • Temperature: -10°C to -5°C

  • Duration: 1.5–2.5 hours

  • Reagents: NaBH₄ (0.1 eq), NaOH (0.1 eq), methanol

  • Conversion: >80% estrone to 17β-estradiol.

• Step 2 (Maintenance) :

  • Temperature: 8°C–10°C

  • Duration: 0.8–1.2 hours

  • Purpose: Ensures complete conversion while minimizing 17α-estradiol isomer formation (<0.65%).

Workup and Isolation

The reaction mixture is acidified to pH 2 using dilute HCl, precipitating crude 17β-estradiol. Filtration and washing yield a product with 99.14% purity, which is further purified via recrystallization in 5% aqueous isopropyl alcohol (IPA).

Table 1: Optimization of Recrystallization Solvents

Solvent	Purity (%)	17α-Estradiol (%)	Yield (%)
Methanol	98.2	1.1	75
Aqueous Methanol	98.9	0.9	78
5% Aqueous IPA	99.8	0.07	82.2

Recrystallization in 5% aqueous IPA achieves the highest purity (99.8%) and yield (82.2%) while minimizing the 17α-isomer to 0.07%.

Derivatization Strategies for Estradiol Analogs

Functional Group Modifications

The synthesis of estradiol derivatives typically targets the C3 and C17 hydroxyl groups. Common modifications include:

• Silylation : Protection with tert-butyldimethylsilyl (TBDMS) or similar groups.

• Esterification : Acetylation or sulfonation for prodrug development.

• Alkylation : Introduction of alkyl chains to modulate bioavailability.

For example, the prodrug DHED (10β,17β-dihydroxyestra-1,4-dien-3-one) is synthesized via selective oxidation and reduction steps to enable brain-specific delivery of 17β-estradiol.

Parameter	Value
Solvent	DMF
Temperature	25°C
Reaction Time	12 hours
Protecting Agent	TBDPS-Cl (1.2 eq)
Base	Imidazole (3 eq)
Expected Yield	75–85%

Analytical Characterization

High-Performance Liquid Chromatography (HPLC)

HPLC is critical for monitoring reaction progress and purity. The patent method uses a C18 column with a methanol-water gradient (70:30 to 90:10 over 20 minutes), achieving baseline separation of 17β-estradiol (retention time: 12.3 min) and 17α-estradiol (13.1 min).

Mass Spectrometric Analysis

Collision-induced dissociation (CID) of 17β-estradiol ([M-H]⁻, m/z 271) generates characteristic product ions at m/z 183 and 169, corresponding to fragmentation of the A and D rings. Derivatives like Estradiol-btbdse would exhibit mass shifts correlating with the added functional group (e.g., +234 Da for TBDPS).

Challenges in Derivative Synthesis

Steric Hindrance

The C17 hydroxyl group, being a secondary alcohol, exhibits lower reactivity than the phenolic C3 hydroxyl. Bulky protecting groups (e.g., TBDPS) may require prolonged reaction times or elevated temperatures, risking isomerization.

Isomer Control

Maintaining the 17β configuration is paramount. Kinetic control via low-temperature reactions (-10°C to -5°C) favors the β-isomer, while higher temperatures promote thermodynamic 17α formation .

Q & A

Basic Research Questions

Q. What methodologies are recommended for conducting a systematic literature review on Estradiol-btbdse to identify research gaps?

• Begin by formulating a search strategy using Boolean operators (e.g., "Estradiol-btbdse AND pharmacokinetics") across databases like PubMed, Scopus, and SciFinder. Include filters for peer-reviewed studies and prioritize primary literature .
• Use tools like PRISMA guidelines to ensure transparency in study selection. Critically assess bias in existing studies using GRADE methodology, noting inconsistencies in experimental conditions (e.g., dosage ranges, model systems) .
• Document gaps such as limited in vivo toxicity data or unresolved contradictions in receptor-binding assays .

Q. How should researchers design preliminary experiments to assess Estradiol-btbdse’s stability under varying physiological conditions?

• Employ accelerated stability testing (e.g., HPLC under controlled pH/temperature) with triplicate samples to ensure reproducibility. Include negative controls (e.g., solvent-only) and validate results against reference standards .
• Use factorial design to isolate variables (e.g., oxidative vs. hydrolytic degradation) and apply ANOVA to determine significance of observed changes .

Q. What ethical considerations are critical when using human-derived cell lines to study Estradiol-btbdse’s endocrine effects?

• Ensure compliance with institutional review board (IRB) protocols, particularly for informed consent if using primary cells. Address data privacy by anonymizing donor information and restricting access to raw datasets .
• Disclose potential conflicts of interest (e.g., funding sources) and adhere to FAIR principles for data sharing .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported binding affinities of Estradiol-btbdse for estrogen receptors across studies?

• Conduct meta-analysis to identify confounding variables (e.g., assay type: radioligand vs. fluorescence polarization). Replicate key experiments under standardized conditions (e.g., uniform protein concentrations, buffer composition) .
• Perform molecular docking simulations to compare structural interactions and validate findings with mutagenesis studies .

Q. What statistical approaches are optimal for analyzing dose-response relationships in Estradiol-btbdse toxicity studies with non-linear trends?

• Apply mixed-effects models to account for inter-subject variability in in vivo studies. Use Akaike Information Criterion (AIC) to compare logistic vs. probit regression fits .
• For in vitro data, employ hierarchical clustering to group cell lines by sensitivity and identify outliers .

Q. How should researchers design a multi-center trial to evaluate Estradiol-btbdse’s efficacy in hormone replacement therapy while ensuring data consistency?

• Standardize protocols across sites (e.g., identical LC-MS/MS instrumentation, calibration procedures) and implement centralized data validation .
• Use stratified randomization to balance covariates (e.g., age, BMI) and include a blinded placebo arm. Pre-specify primary endpoints (e.g., serum estradiol levels) with sample size calculations based on pilot data .

Methodological Guidance

Q. What steps ensure reproducibility when synthesizing Estradiol-btbdse analogs for structure-activity relationship (SAR) studies?

• Document synthetic pathways in detail, including reaction temperatures, purification methods (e.g., column chromatography gradients), and spectroscopic validation (NMR, HRMS) .
• Deposit raw spectral data in repositories like Zenodo with unique DOIs for peer verification .

Q. How can researchers integrate contradictory pharmacokinetic data from animal models into a cohesive risk assessment framework?

• Apply physiologically based pharmacokinetic (PBPK) modeling to extrapolate interspecies differences. Validate models using sensitivity analysis and in vitro-in vivo correlation (IVIVC) .
• Publish negative results and methodological limitations to avoid publication bias .

Data Management & Reporting

Q. What best practices apply to storing and sharing sensitive datasets from Estradiol-btbdse clinical trials?

• Use encrypted, access-controlled platforms (e.g., REDCap) for electronic data. For hard copies, implement audit trails and secure destruction protocols .
• Adhere to journal-specific policies (e.g., Elsevier’s Research Data Guidelines) for depositing de-identified data in repositories like Figshare .